Cas no 54732-85-3 (Propanoic acid,3-(ethylthio)-, 3-(ethylthio)propyl ester)

Propanoic acid,3-(ethylthio)-, 3-(ethylthio)propyl ester structure
54732-85-3 structure
Product Name:Propanoic acid,3-(ethylthio)-, 3-(ethylthio)propyl ester
CAS No:54732-85-3
MF:C10H20O2S2
MW:236.394600868225
CID:381328
PubChem ID:225966
Update Time:2025-04-19

Propanoic acid,3-(ethylthio)-, 3-(ethylthio)propyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-(ethylthio)-, 3-(ethylthio)propyl ester
    • 3-ethylsulfanylpropyl 3-ethylsulfanylpropanoate
    • 3-(ethylsulfanyl)propyl 3-(ethylsulfanyl)propanoate
    • AC1L5EF9
    • AC1Q67NK
    • AG-J-09389
    • AR-1E7698
    • CTK5A2496
    • NSC15884
    • NSC-15884
    • 54732-85-3
    • DTXSID20280201
    • Inchi: 1S/C10H20O2S2/c1-3-13-8-5-7-12-10(11)6-9-14-4-2/h3-9H2,1-2H3
    • InChI Key: CWSIDLVZHJKUTE-UHFFFAOYSA-N
    • SMILES: S(CC)CCCOC(CCSCC)=O

Computed Properties

  • Exact Mass: 236.09000
  • Monoisotopic Mass: 236.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 76.9Ų

Experimental Properties

  • Density: 1.05
  • Boiling Point: 338.3°C at 760 mmHg
  • Flash Point: 154.1°C
  • Refractive Index: 1.499
  • PSA: 76.90000
  • LogP: 2.81600
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